Cas no 13282-39-8 (Diisopropoxyzinc)

• Product Name: Diisopropoxyzinc
• CAS No: 13282-39-8
• MF: C₆H₁₄O₂Zn
• MW: 183.583158969879
• MDL: MFCD02682855
• CID: 4669946
• PubChem ID: 14009701
• Update Time: 2025-05-22

Diisopropoxyzinc Chemical and Physical Properties

Names and Identifiers

• Zinc diisopropoxide
• SCHEMBL453861
• Zinc i-propoxide, 99%
• HKIRVJCLEHCVAL-UHFFFAOYSA-N
• 13282-39-8
• zinc(2+) bis(propan-2-olate)
• Zinc i-propoxide
• zinc;propan-2-olate
• Diisopropoxyzinc

• MDL： MFCD02682855
• Inchi： 1S/2C3H7O.Zn/c2*1-3(2)4;/h2*3H,1-2H3;/q2*-1;+2
• InChI Key： HKIRVJCLEHCVAL-UHFFFAOYSA-N
• SMILES： [Zn+2].[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 182.028521g/mol
• Monoisotopic Mass: 182.028521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų

Additional information on Diisopropoxyzinc

Diisopropoxyzinc: A Comprehensive Overview

Diisopropoxyzinc, also known as Diisopropylzinc, is a versatile organozinc compound with the CAS number 13282-39-8. This compound has garnered significant attention in the fields of organic synthesis, catalysis, and materials science due to its unique chemical properties and reactivity. In recent years, advancements in synthetic methodologies and mechanistic studies have further highlighted its potential in diverse applications.

The molecular structure of Diisopropylzinc consists of a zinc atom bonded to two isopropyl groups, making it a stable and reactive organometallic reagent. Its stability under ambient conditions and its ability to undergo controlled reactions make it an invaluable tool in modern chemistry. Researchers have explored its role in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a highly effective nucleophile.

One of the most notable applications of Diisopropylzinc is in the synthesis of complex organic molecules. Its ability to participate in nucleophilic additions and conjugate additions has been exploited in the construction of biologically active compounds. Recent studies have demonstrated its utility in the synthesis of natural product analogs, which hold promise for drug discovery.

The reactivity of Diisopropylzinc is influenced by its steric environment and electronic properties. The bulky isopropyl groups provide steric protection, enabling selective reactions under mild conditions. This characteristic has been leveraged in asymmetric catalysis, where enantioselective outcomes are desired. For instance, its use in asymmetric aldol reactions has been reported, showcasing its potential in creating chiral centers with high enantioselectivity.

In addition to its role as a reagent, Diisopropylzinc has found applications in materials science. Its ability to undergo oxidative coupling has been utilized in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties, such as high surface area and tunable pore sizes, making them suitable for gas storage and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the reaction mechanisms involving Diisopropylzinc. Quantum mechanical studies have revealed the electronic transitions and transition states involved in its reactions, paving the way for more efficient synthetic strategies. Furthermore, the development of green chemistry practices has led to the exploration of environmentally friendly methods for synthesizing and handling this compound.

The synthesis of Diisopropylzinc typically involves the reaction of zinc metal with diisopropylamine or through organometallic transformations. These methods have been optimized to ensure high yields and purity, which are critical for its applications in sensitive reactions. The stability of Diisopropylzinc under various conditions has also been extensively studied, providing guidelines for its safe handling and storage.

In conclusion, Diisopropylzinc (CAS No. 13282-39-8) is a multifaceted organozinc compound with a wide range of applications across chemistry and materials science. Its unique properties, combined with recent research advancements, continue to expand its utility in both academic and industrial settings. As ongoing studies uncover new reaction pathways and applications, Diisopropylzinc remains a cornerstone in modern chemical research.